Cas no 108954-84-3 (5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-amine)

• Product Name: 5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-amine
• CAS No: 108954-84-3
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• MDL: MFCD03030160
• CID: 3111705
• PubChem ID: 2049583
• Update Time: 2025-08-05

5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-7-thia-9-aza-cyclopenta[e]acenaphthylen-8-ylamine
• 5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-amine
• EN300-239743
• 4,5-dihydroacenaphtho[5,4-d]thiazol-8-amine
• 4H,5H-ACENAPHTHYLENO[5,4-D][1,3]THIAZOL-8-AMINE
• 5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-amine
• 108954-84-3
• AKOS022231526
• F1386-0362
• SCHEMBL17205146
• 5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-amine

• MDL： MFCD03030160
• Inchi： 1S/C13H10N2S/c14-13-15-12-9-3-1-2-7-4-5-8(11(7)9)6-10(12)16-13/h1-3,6H,4-5H2,(H2,14,15)
• InChI Key： KTLXGDDMVNUBHM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C1=CC1CCC3=CC=CC=2C=13

Computed Properties

• Exact Mass: 226.05646950Da
• Monoisotopic Mass: 226.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 476.8±48.0 °C at 760 mmHg
• Flash Point: 242.1±29.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles